Cas no 51115-64-1 (2-Methylbutyl butyrate)

• Product Name: 2-Methylbutyl butyrate
• CAS No: 51115-64-1
• MF: C₉H₁₈O₂
• MW: 158.23802
• CID: 55946
• Update Time: 2020-07-17

2-Methylbutyl butyrate Chemical and Physical Properties

Names and Identifiers

• Isoamyl butyrate
• 2-Methylbutyl butyrate
• Methyl-2-Butyl-Butyrate
• 2-Methylbutyl butanoate

• Inchi： InChI=1S/C9H18O2/c1-4-6-9(10)11-7-8(3)5-2/h8H,4-7H2,1-3H3
• InChI Key： MBZKQDXXFMITAC-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)CC(C)CC

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.8809 (estimate)
• Melting Point: -73°C (estimate)
• Boiling Point: 183.34°C (estimate)
• Flash Point: 59.4°C
• Refractive Index: 1.3864 (estimate)
• PSA: 26.3
• LogP: 2.37580

2-Methylbutyl butyrate Security Information

• Hazardous Material transportation number：1993
• HazardClass：3.2
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters